N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C20H15ClN2O5/c21-14-5-9-16(10-6-14)28-17-11-7-15(8-12-17)22-20(24)13-27-19-4-2-1-3-18(19)23(25)26/h1-12H,13H2,(H,22,24)
• InChI Key: NJMSQHAOCSYUND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NC2=CC=C(C=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H15ClN2O5
• Molecular Weight: 398.8 g/mol

Description

N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first developed in the 1990s by GlaxoSmithKline as a potential treatment for metabolic and cardiovascular diseases. However, the drug never received approval for human use due to concerns over its potential side effects.

Mechanism of Action

N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide works by activating PPARδ, a nuclear receptor that plays a key role in regulating lipid metabolism and glucose homeostasis. When activated, PPARδ increases the expression of genes involved in fatty acid oxidation and energy production, leading to increased endurance and fat burning. It also reduces inflammation and improves insulin sensitivity by regulating the expression of genes involved in these processes.
Biochemical and Physiological Effects:
N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide has several biochemical and physiological effects on the body. It increases the expression of genes involved in fatty acid oxidation and energy production, leading to increased endurance and fat burning. It also reduces inflammation and improves insulin sensitivity by regulating the expression of genes involved in these processes. However, the drug has also been shown to increase the risk of cancer and other serious health problems in animal studies.

Advantages and Limitations for Lab Experiments

N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide has several advantages for use in laboratory experiments. It is a potent and selective PPARδ agonist, making it a useful tool for studying the role of this receptor in various biological processes. It is also relatively easy to synthesize and purify, making it readily available for research purposes.
However, the drug also has several limitations. Its potential side effects make it unsuitable for use in humans, limiting its clinical applications. It is also expensive and may not be cost-effective for large-scale experiments.

Future Directions

There are several potential future directions for research on N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide. One area of interest is its potential use in treating metabolic and cardiovascular diseases. Further studies are needed to determine the safety and efficacy of the drug in humans.
Another area of research is the development of new PPARδ agonists with improved safety profiles. Several compounds with similar mechanisms of action to N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide are currently being developed and tested in preclinical studies.
In conclusion, N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide is a synthetic drug that has been extensively studied for its potential applications in various fields of scientific research. While it has shown promise in improving athletic performance and treating metabolic and cardiovascular diseases, its potential side effects make it unsuitable for use in humans. Further research is needed to determine its safety and efficacy in clinical settings and to develop new compounds with improved safety profiles.

Synthesis Methods

The synthesis of N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide involves several steps, including the reaction of 4-chlorophenol with 4-bromophenol to form 4-(4-chlorophenoxy)phenol. This compound is then reacted with 2-nitrophenol in the presence of a base to form N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide. The final product is purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is its role in improving athletic performance. Several studies have shown that N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide can enhance endurance and increase fat burning in mice and rats. However, its use in humans is not recommended due to its potential side effects.
Another area of research is the drug's potential therapeutic applications. N-[4-(4-chlorophenoxy)phenyl]-2-(2-nitrophenoxy)acetamide has been shown to improve insulin sensitivity and reduce inflammation in animal models of diabetes and obesity. It has also been studied for its potential use in treating cardiovascular diseases, such as atherosclerosis and heart failure.